N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide

• IUPAC Name: N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C18H16N4O3/c19-10-18(7-3-4-8-18)21-14(23)9-22-11-20-15-12-5-1-2-6-13(12)25-16(15)17(22)24/h1-2,5-6,11H,3-4,7-9H2,(H,21,23)
• InChI Key: IMGRMZSMBFGTCW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C#N)NC(=O)CN2C=NC3=C(C2=O)OC4=CC=CC=C43
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide, also known as CCPA, is a potent and selective adenosine A1 receptor agonist. This compound has been widely used in scientific research to understand the mechanism of action of adenosine receptors and their role in various physiological and pathological conditions.

Mechanism of Action

N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide activates adenosine A1 receptors by binding to the receptor and inducing a conformational change that leads to downstream signaling. This activation results in the inhibition of adenylate cyclase, which reduces the production of cyclic AMP and leads to the inhibition of various processes that are mediated by this second messenger.
Biochemical and Physiological Effects:
N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide has been shown to have a range of biochemical and physiological effects, including the inhibition of neurotransmitter release, the regulation of vascular tone, and the modulation of immune response. These effects are mediated by the activation of adenosine A1 receptors and the subsequent inhibition of cyclic AMP signaling.

Advantages and Limitations for Lab Experiments

N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide has several advantages as a research tool, including its high potency and selectivity for adenosine A1 receptors. However, it also has some limitations, including its relatively short half-life and the need for specialized equipment and techniques to study its effects.

Future Directions

There are several future directions for research involving N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide, including the identification of new therapeutic targets for various diseases, the development of more potent and selective adenosine A1 receptor agonists, and the investigation of the role of adenosine receptors in various physiological and pathological conditions. Additionally, further research is needed to understand the pharmacokinetics and pharmacodynamics of N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide and to optimize its use as a research tool.

Synthesis Methods

The synthesis of N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide involves a multi-step process that includes the condensation of 5-cyanocyclopent-1-ene-1-carboxylic acid with 4-oxo-3-phenyl-2,3,4,5-tetrahydro[1]benzofuro[3,2-d]pyrimidine. The resulting intermediate is then subjected to a series of reactions to obtain the final product, N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide.

Scientific Research Applications

N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide has been extensively used in scientific research to study the function and pharmacology of adenosine A1 receptors. Adenosine receptors are widely distributed in the body and play a crucial role in regulating various physiological processes, including cardiovascular function, neurotransmission, and immune response. N-(1-cyanocyclopentyl)-2-(4-oxo-[1]benzofuro[3,2-d]pyrimidin-3-yl)acetamide has been used to study the role of adenosine A1 receptors in these processes and to identify potential therapeutic targets for various diseases.